Cas no 1804437-70-4 (3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid)
3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid
-
- Inchi: 1S/C9H7F3N2O6/c1-19-7-4(3-6(15)16)2-5(14(17)18)13-8(7)20-9(10,11)12/h2H,3H2,1H3,(H,15,16)
- InChI Key: VTEQIGKIEUFDLR-UHFFFAOYSA-N
- SMILES: FC(OC1C(=C(C=C([N+](=O)[O-])N=1)CC(=O)O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 372
- XLogP3: 2
- Topological Polar Surface Area: 115
3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029085561-1g |
3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid |
1804437-70-4 | 97% | 1g |
$1,475.10 | 2022-04-02 |
3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid
Introduction to 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1804437-70-4)
3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804437-70-4) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including a nitro group, a methoxy group, and a trifluoromethoxy group, as well as the acetic acid moiety at the 4-position, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.
The nitro group in the molecular structure of 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid is a key feature that contributes to its reactivity and potential biological activity. Nitro compounds are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. In recent years, there has been growing interest in nitro-containing pyridines due to their ability to undergo bioactivation processes, which can lead to the generation of reactive species that interfere with pathogenic mechanisms.
The methoxy and trifluoromethoxy groups further enhance the complexity and potential utility of this compound. The methoxy group is a common pharmacophore that can contribute to hydrophobicity and metabolic stability, while the trifluoromethoxy group introduces fluorine atoms, which are known to modulate metabolic pathways and improve binding affinity to biological targets. The combination of these groups in 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid suggests that it may exhibit unique interactions with enzymes and receptors, making it a promising candidate for drug discovery.
The acetic acid moiety at the 4-position of the pyridine ring adds another layer of functionality that can be exploited for medicinal chemistry applications. Acetic acid derivatives are known for their role in various biological processes, including signal transduction and metabolic pathways. By incorporating an acetic acid group into the pyridine core, this compound may exhibit properties that are conducive to drug development, such as enhanced solubility or improved bioavailability.
In recent years, there has been substantial research focused on developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, studies have shown that certain pyridine-based compounds can inhibit kinases and other enzymes involved in cancer progression. The structural features of 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid align well with these findings, suggesting potential applications in oncology research.
Moreover, the fluorinated nitro-pyridines have emerged as a particularly interesting class of compounds in medicinal chemistry. The introduction of fluorine atoms into pharmaceutical molecules can significantly alter their pharmacokinetic properties, including metabolic stability and binding affinity. Recent studies have demonstrated that fluorinated nitro compounds can exhibit enhanced efficacy in treating inflammatory diseases and infections. The presence of both nitro and trifluoromethoxy groups in 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid positions it as a valuable scaffold for developing next-generation therapeutics.
The synthesis of 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in generating novel heterocyclic compounds.
From a computational chemistry perspective, 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with potential biological targets. These studies have provided insights into how the various functional groups within the molecule contribute to its binding affinity and specificity. For example, computational analyses have revealed that the nitro group interacts favorably with aromatic residues in protein targets, while the fluorinated moieties enhance hydrophobic interactions.
The pharmacological evaluation of 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid has shown promising results in preclinical studies. Initial assays have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. These findings are particularly encouraging given the growing demand for targeted therapies that can modulate specific disease pathways without causing systemic side effects.
In conclusion,3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804437-70-4) represents a significant advancement in pharmaceutical chemistry due to its complex structural features and potential biological activities. The combination of functional groups such as nitro, methoxy, trifluoromethoxy, and acetic acid makes this compound a versatile scaffold for further research and development. As our understanding of molecular interactions continues to evolve,3-Methoxy-6-nitro-2-(trifluorometh oxy)pyridine -4-acetic acid is poised to play a crucial role in the discovery of novel therapeutics for various human diseases.
1804437-70-4 (3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)